N-(sec-butyl)-3-(4-methoxyphenyl)propanamide

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: N-butan-2-yl-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C14H21NO2/c1-4-11(2)15-14(16)10-7-12-5-8-13(17-3)9-6-12/h5-6,8-9,11H,4,7,10H2,1-3H3,(H,15,16)
• InChI Key: DVHNYHUAJALYRV-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)CCC1=CC=C(C=C1)OC

Description

N-(sec-butyl)-3-(4-methoxyphenyl)propanamide, also known as BML-190, is a selective antagonist of the cannabinoid receptor CB2. The CB2 receptor is primarily found in immune cells and is involved in the regulation of inflammation and immune response. BML-190 has been studied for its potential therapeutic applications in various inflammatory and autoimmune diseases.

Mechanism of Action

N-(sec-butyl)-3-(4-methoxyphenyl)propanamide selectively binds to the CB2 receptor and inhibits its activation by endocannabinoids. This leads to a reduction in inflammation and immune response, as the CB2 receptor is primarily found in immune cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and immune response in various animal models of disease. It has also been shown to reduce neuropathic pain and to inhibit tumor growth. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-3-(4-methoxyphenyl)propanamide in lab experiments is its selectivity for the CB2 receptor, which allows for more specific targeting of immune cells involved in inflammation and immune response. However, one limitation is that this compound may not be effective in all types of inflammation and immune-related diseases, as the CB2 receptor is not the only receptor involved in these processes.

Future Directions

1. Further studies are needed to fully understand the biochemical and physiological effects of N-(sec-butyl)-3-(4-methoxyphenyl)propanamide and its potential therapeutic applications in various inflammatory and autoimmune diseases.
2. Studies are needed to determine the optimal dosing and administration of this compound for different disease states.
3. Combination therapies using this compound and other anti-inflammatory agents should be explored to determine if they have synergistic effects.
4. Studies should be conducted to investigate the potential use of this compound in reducing inflammation and immune response in organ transplantation and graft rejection.
5. The potential of this compound in treating chronic pain conditions should be further explored.

Synthesis Methods

N-(sec-butyl)-3-(4-methoxyphenyl)propanamide can be synthesized through a multi-step process starting with the reaction of 4-methoxybenzaldehyde with sec-butylamine to form N-(sec-butyl)-4-methoxybenzylamine. This intermediate is then reacted with acryloyl chloride to form N-(sec-butyl)-3-(4-methoxyphenyl)acrylamide, which is then reduced to the final product, this compound.

Scientific Research Applications

N-(sec-butyl)-3-(4-methoxyphenyl)propanamide has been studied for its potential therapeutic applications in various inflammatory and autoimmune diseases, including rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. It has also been studied for its potential to reduce neuropathic pain and to inhibit tumor growth.